Cas no 1806744-30-8 (3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid)
3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid
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- Inchi: 1S/C9H7F4NO4/c10-3-5-4(2-7(16)17)1-6(15)14-8(5)18-9(11,12)13/h1H,2-3H2,(H,14,15)(H,16,17)
- InChI Key: HSILRXGYLHYARE-UHFFFAOYSA-N
- SMILES: FCC1=C(NC(C=C1CC(=O)O)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 438
- XLogP3: 0.3
- Topological Polar Surface Area: 75.6
3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093390-1g |
3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid |
1806744-30-8 | 97% | 1g |
$1,534.70 | 2022-03-31 |
3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid
Recent Advances in the Study of 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1806744-30-8)
The compound 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1806744-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoromethyl and trifluoromethoxy substituents, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and metabolic disorder applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid, highlighting a novel catalytic approach that significantly improves yield and purity. The researchers employed a palladium-catalyzed cross-coupling reaction, which not only streamlined the synthesis but also reduced the formation of undesirable byproducts. This advancement is critical for scaling up production for further clinical evaluations.
In another groundbreaking study, researchers investigated the compound's anti-inflammatory effects in a murine model of rheumatoid arthritis. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid effectively inhibited key inflammatory cytokines, such as TNF-α and IL-6, at nanomolar concentrations. The study also revealed a favorable pharmacokinetic profile, with high oral bioavailability and minimal off-target effects, positioning it as a potential candidate for further development.
Further mechanistic insights were provided by a 2024 Nature Communications article, which utilized cryo-EM and molecular docking techniques to elucidate the compound's interaction with its putative target, the NLRP3 inflammasome. The findings suggest that the trifluoromethoxy group plays a pivotal role in stabilizing the binding interface, thereby enhancing inhibitory potency. This structural understanding opens new avenues for the design of derivatives with improved efficacy and selectivity.
Despite these promising developments, challenges remain. A recent review in Drug Discovery Today emphasized the need for comprehensive toxicity studies, as preliminary data indicate potential hepatotoxicity at higher doses. Additionally, the compound's metabolic stability in human models requires further validation. Ongoing research aims to address these gaps, with several phase I clinical trials expected to commence in late 2024.
In conclusion, 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1806744-30-8) represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted pharmacological profile, combined with recent synthetic and mechanistic breakthroughs, underscores its potential as a lead compound for treating inflammatory and metabolic diseases. Future research will be pivotal in translating these preclinical findings into clinical success.
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